2-(2-Methylpyrazol-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride

• IUPAC Name: 2-(2-methylpyrazol-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide;hydrochloride
• InChI: InChI=1S/C6H10N4O2S.ClH/c1-9-6(2-3-7-9)10-5-4-8-13(10,11)12;/h2-3,8H,4-5H2,1H3;1H
• InChI Key: FQBBMCFGLHCDQQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)N2CCNS2(=O)=O.Cl
• Molecular Formula: C6H11ClN4O2S
• Molecular Weight: 238.70 g/mol

Description

2-(2-Methylpyrazol-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide; hydrochloride is a chemical compound that has been the subject of scientific research in recent years. This compound has shown potential for use in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

Thiazolidinediones and Antimicrobial, Antitumor, and Antidiabetic Agents

Thiazolidinedione derivatives, known for their versatile pharmacological activities, have been extensively studied for their antimicrobial, anticancer, and antidiabetic properties. These compounds offer a broad spectrum of biological activities, attracting medicinal chemists to explore their potential further. Structural modifications at the thiazolidinedione nucleus have led to the development of various lead molecules against clinical disorders, emphasizing the importance of substitutions at specific sites for enhanced biological activity. This research underscores the potential of thiazolidinediones in developing novel drug molecules for life-threatening ailments, including antimicrobial, anticancer, and antidiabetic applications (Singh et al., 2022).

Thiazolidine Derivatives and Biological Activities

Thiazolidine derivatives exhibit a wide range of promising biological activities, including antimicrobial, anti-inflammatory, anticonvulsant, antimalarial, analgesic, anti-HIV, and anticancer properties. Some derivatives have shown better activity than standard drugs, highlighting thiazolidine's importance as a synthetically significant scaffold with potential for future drug development. This review suggests thiazolidine's versatility in pharmacological research, with implications for developing new therapeutic agents (Pandey et al., 2011).

Synthetic and Biological Significances of Thiazolidines

The synthesis and biological significance of 1,3,4-thiadiazolines and related compounds have been reviewed, highlighting their pharmaceutical importance against various fungal and bacterial strains. This emphasizes the potential of thiazolidine and related heterocyclic compounds in medicinal chemistry, particularly their role in combating microbial resistance and exploring new therapeutic avenues (Yusuf & Jain, 2014).

Thiazolidinediones as PTP 1B Inhibitors

Thiazolidinediones have also been explored as protein tyrosine phosphatase 1B (PTP 1B) inhibitors, highlighting their role in managing insulin resistance and type 2 diabetes mellitus. This review focuses on the structural amendments of the thiazolidinedione scaffold to design potent PTP 1B inhibitors, demonstrating the scaffold's versatility in addressing metabolic disorders (Verma et al., 2019).